Cas no 1100262-14-3 (B-(4-methoxy-6-methyl-3-pyridinyl)-Boronic acid)

• Product Name: B-(4-methoxy-6-methyl-3-pyridinyl)-Boronic acid
• CAS No: 1100262-14-3
• MF: C₇H₁₀BNO₃
• MW: 166.970201969147
• MDL: MFCD07374957
• CID: 1035924
• Update Time: 2025-06-25

B-(4-methoxy-6-methyl-3-pyridinyl)-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(4-methoxy-6-methyl-3-pyridinyl)-Boronic acid
• (4-Methoxy-6-methylpyridin-3-yl)boronic acid
• 4-Methoxy-6-methylpyridin-3-ylboronic acid
• 4-Methoxy-6-methylpyridine-3-boronic acid

• MDL： MFCD07374957
• Inchi： 1S/C7H10BNO3/c1-5-3-7(12-2)6(4-9-5)8(10)11/h3-4,10-11H,1-2H3
• InChI Key： PYSZRJNGKDMOGZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=NC=C1B(O)O

Computed Properties

• Exact Mass: 167.07500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 62.58000
• LogP: -0.92160

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on B-(4-methoxy-6-methyl-3-pyridinyl)-Boronic acid

Comprehensive Overview of B-(4-methoxy-6-methyl-3-pyridinyl)-Boronic Acid (CAS No. 1100262-14-3)

B-(4-methoxy-6-methyl-3-pyridinyl)-Boronic acid (CAS 1100262-14-3) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the heterocyclic boronic acid family, characterized by its pyridine backbone substituted with methoxy and methyl groups. Its unique structure makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development.

The growing demand for boronic acid-based intermediates like B-(4-methoxy-6-methyl-3-pyridinyl)-Boronic acid is driven by their pivotal role in creating biaryl compounds, which are essential scaffolds in FDA-approved drugs. Researchers frequently search for "pyridine boronic acid applications" or "CAS 1100262-14-3 solubility," reflecting interest in its physicochemical properties and reactivity. Recent studies highlight its potential in designing kinase inhibitors and PET radiotracers, aligning with trends in personalized medicine and cancer therapeutics.

From a synthetic perspective, 1100262-14-3 exhibits excellent stability under ambient conditions, though storage under inert atmospheres is recommended for long-term preservation. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, as impurities may affect coupling efficiency. Industry professionals often inquire about "scaling up boronic acid synthesis" or "alternative protecting groups for pyridine boronic acids," indicating practical challenges in large-scale production.

Environmental and regulatory considerations for B-(4-methoxy-6-methyl-3-pyridinyl)-Boronic acid comply with standard laboratory chemical guidelines. While not classified as hazardous, proper handling with PPE (gloves, goggles) is advised due to potential dust irritation. The compound's low ecotoxicity profile makes it preferable over heavy metal catalysts in green chemistry initiatives, answering frequent queries about "sustainable cross-coupling reagents."

Innovative applications of CAS 1100262-14-3 extend to OLED materials and covalent organic frameworks (COFs), where its electron-rich pyridine ring enhances charge transport properties. Material scientists exploring "boronic acid MOFs" or "conductive polymer modifiers" will find this compound particularly relevant. Recent patent literature describes its incorporation into fluorescent sensors for glucose detection, demonstrating interdisciplinary utility.

For procurement, technical specifications typically include ≥95% purity (HPLC), with suppliers offering customized bulk quantities or research-grade samples. Chromatographic purification methods are well-documented for users requiring higher purity levels. The compound's shelf life and compatibility with common solvents (THF, DMSO) are frequently addressed in technical FAQs.

Emerging research directions involve continuous flow chemistry adaptations for B-(4-methoxy-6-methyl-3-pyridinyl)-Boronic acid reactions, reducing solvent waste and improving yields. This responds to industry demands for "process intensification in API manufacturing." Computational studies also model its reaction kinetics, aiding in catalyst optimization for challenging substrates.